Cas no 1533539-02-4 (2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid)

• Product Name: 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid
• CAS No: 1533539-02-4
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5989827
• PubChem ID: 165691416
• Update Time: 2025-10-28

2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid
• EN300-1736399
• 1533539-02-4

• Inchi： 1S/C12H16O2S/c1-2-9(12(13)14)11-7-8-5-3-4-6-10(8)15-11/h7,9H,2-6H2,1H3,(H,13,14)
• InChI Key： KUZBIQWBPIKROC-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2)C(C(=O)O)CC

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid

Introduction to 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid (CAS No. 1533539-02-4)

2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid, also known by its CAS number 1533539-02-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid makes it an intriguing candidate for various studies, particularly in the areas of anti-inflammatory and anti-cancer research.

The chemical structure of 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid consists of a tetrahydrobenzothiophene ring linked to a butanoic acid moiety. This combination provides a unique set of properties that contribute to its biological activity. The tetrahydrobenzothiophene ring is a common scaffold in many bioactive molecules due to its ability to interact with various biological targets. The butanoic acid group adds polarity and potential hydrogen bonding capabilities, which can enhance the compound's pharmacological properties.

Recent studies have highlighted the potential of 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid in anti-inflammatory applications. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds that can modulate these processes are highly sought after for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Research has shown that 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress.

In addition to its anti-inflammatory properties, 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid has also shown promise in cancer research. Cancer is a leading cause of mortality worldwide, and the development of new therapeutic agents is crucial. Studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but is believed to involve the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid are also an important aspect of its potential as a therapeutic agent. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Preliminary studies suggest that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties make it an attractive candidate for further development as a drug candidate.

Safety and toxicity assessments are critical steps in the drug development process. Initial toxicity studies on 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid have shown that it has low toxicity at therapeutic concentrations. However, more comprehensive safety evaluations are needed to ensure its suitability for clinical use. These assessments will involve detailed in vitro and in vivo studies to evaluate potential side effects and long-term safety.

The synthesis of 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid has been extensively studied in the literature. Various synthetic routes have been reported, each with its own advantages and limitations. One common approach involves the reaction of 4-methylthioaniline with butyryl chloride followed by cyclization and reduction steps. Another method involves the use of palladium-catalyzed coupling reactions to form the tetrahydrobenzothiophene ring system. These synthetic strategies provide researchers with multiple options for producing this compound on a laboratory scale or for large-scale production.

In conclusion, 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butanoic acid (CAS No. 1533539-02-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anti-cancer properties make it an attractive candidate for further research and development. Ongoing studies will continue to explore its mechanisms of action and optimize its pharmacological properties for clinical use.